Cas no 90483-69-5 (Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester)
90483-69-5 structure
Product Name:Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester
CAS No:90483-69-5
MF:C9H5Cl3N2OS
MW:295.57279753685
CID:814894
PubChem ID:185025
Update Time:2025-04-19
Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester
- [4-[(2,2,2-trichloroacetyl)amino]phenyl] thiocyanate
- 4-(2,2,2-Trichloroacetamido)phenyl thiocyanate
- Thiocyanic acid, 4-((trichloroacetyl)amino)phenyl ester
- DTXSID70920367
- 90483-69-5
-
- Inchi: 1S/C9H5Cl3N2OS/c10-9(11,12)8(15)14-6-1-3-7(4-2-6)16-5-13/h1-4H,(H,14,15)
- InChI Key: KXLDJGDOFZOXQF-UHFFFAOYSA-N
- SMILES: ClC(C(NC1C=CC(=CC=1)SC#N)=O)(Cl)Cl
Computed Properties
- Exact Mass: 293.919
- Monoisotopic Mass: 293.919
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- Density: 1.58
- Boiling Point: 426.7°Cat760mmHg
- Flash Point: 211.8°C
- Refractive Index: 1.635
Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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